10.1039/C2TA00325B | Efficient and stable polymer solar cells with solution-processed molybdenum oxide interfacial layer

Efficient and stable polymer solar cells with solution-processed molybdenum oxide interfacial layer

Journal of Materials Chemistry A Pub Date: 2012-10-18 DOI: 10.1039/C2TA00325B

Abstract

We report efficient and stable polymer solar cells (PSCs) based on poly(3-hexylthiophene) and various fullerene derivatives using solution processed, cost effective molybdenum oxide (s-MoO_x) as an anode interfacial layer. The chemical structure of the obtained s-MoO_x was characterized by FTIR and XPS. The s-MoO_x layer exhibits high light transmittance and effective hole collection properties. The PSCs with the s-MoO_x anode buffer layer show enhanced performance in comparison with PEDOT:PSS modified devices. The power conversion efficiency of the PSC based on P3HT:IC₇₀BA with the s-MoO_x anode buffer layer reached 6.57% under an illumination of AM1.5G at 100 mW cm⁻². In addition, compared with PEDOT:PSS modified devices, PSCs with the s-MoO_x anode buffer layer exhibit a much superior stability and longer lifetime.

Efficient and stable polymer solar cells with solution-processed molybdenum oxide interfacial layer

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Journal Name：Journal of Materials Chemistry A

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